(S)-2-(3-methoxyphenyl)-piperazine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: (2S)-2-(3-methoxyphenyl)piperazine
• InChI: InChI=1S/C11H16N2O/c1-14-10-4-2-3-9(7-10)11-8-12-5-6-13-11/h2-4,7,11-13H,5-6,8H2,1H3/t11-/m1/s1
• InChI Key: SAQIBFOALNPYFY-LLVKDONJSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@H]2CNCCN2
• Canonical SMILES: COC1=CC=CC(=C1)C2CNCCN2

Description

(S)-2-(3-Methoxyphenyl)-piperazine is a chiral piperazine derivative featuring a methoxy-substituted phenyl group at the 3-position of the piperazine ring. Its stereochemistry (S-configuration) is critical for receptor binding and selectivity, particularly in serotonergic and dopaminergic systems. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in interacting with G-protein-coupled receptors (GPCRs) and enzymes .

For example, 2-(3-methoxyphenyl)ethylamine can undergo carbamate formation and cyclization to yield piperazine intermediates, followed by enantiomeric separation .

Comparison with Similar Compounds

Substituted Piperazines

Compound	Substituent Position/Type	Biological Activity	Key Findings	Reference
(S)-2-(3-Methoxyphenyl)-piperazine	3-methoxy, S-configuration	5-HT7/5-HT1A receptor affinity	Strong interaction with S199 in 5-HT1A receptors; moderate metabolic stability .
4-Methylpiperazine	4-methyl	Papain-like protease (PLpro) inhibition	IC50 < 0.015 μM; superior to 2- or 3-methyl analogs due to optimal steric effects .
1-(4-Chlorophenyl)piperazine	4-chlorophenyl	Dopamine D4 receptor (D4R) selectivity	High affinity (ChEMBL329228); used in antipsychotic drug development .
1-(2-Biphenyl)-4-[2-(3-methoxyphenyl)ethyl]piperazine	3-methoxyethyl chain	5-HT7 receptor ligand	Ki = 7.5 nM; poor selectivity over 5-HT1A .
Bridged piperazine derivatives	Bridged N atoms	Anticancer and antiviral activities	Disruption of salt bridges reduces PLpro inhibition .

Stereochemical and Metabolic Considerations

• Enantiomeric Specificity : The S-configuration in (S)-2-(3-methoxyphenyl)-piperazine likely enhances binding to helices 5/6 in 5-HT1A receptors via interactions with D116 and S199 . Enantiomers of related compounds (e.g., PMS 812) show divergent antidiabetic activities, underscoring the role of chirality .
• Metabolic Stability: Piperazine moieties are prone to oxidative dealkylation by MnO2, as seen in fluoroquinolones. The 3-methoxy group may slow metabolism compared to unsubstituted analogs .

Electrochemical and Physicochemical Properties

• Lipophilicity: Tetrahydroisoquinoline-linked piperazines (e.g., derivatives 17/18) demonstrate enhanced lipophilicity, improving blood-brain barrier penetration compared to polar analogs .